1-[1-(Oxan-4-yl)cyclobutyl]methanamine

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: [1-(oxan-4-yl)cyclobutyl]methanamine
• InChI: InChI=1S/C10H19NO/c11-8-10(4-1-5-10)9-2-6-12-7-3-9/h9H,1-8,11H2
• InChI Key: XAPIHEULRYYITN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN)C2CCOCC2

Description

1-[1-(Oxan-4-yl)cyclobutyl]methanamine is a cyclobutane-derived amine featuring a tetrahydro-2H-pyran-4-yl (oxan-4-yl) substituent on the cyclobutyl ring. Its molecular formula is C₉H₁₇NO, with a molecular weight of 183.26 g/mol. The compound is characterized by its bicyclic structure, combining a strained cyclobutane ring with a six-membered oxygen-containing heterocycle. This unique architecture enhances its utility in medicinal chemistry, particularly as a building block for GSK-3β inhibitors and other bioactive molecules .

Preparation Methods

The synthesis of 1-[1-(Oxan-4-yl)cyclobutyl]methanamine typically involves several steps, starting from readily available precursors. The synthetic route often includes the formation of the cyclobutyl ring, followed by the introduction of the oxan-4-yl group and finally the methanamine group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity. Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency .

Chemical Reactions Analysis

1-[1-(Oxan-4-yl)cyclobutyl]methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where the methanamine group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like halides.

Scientific Research Applications

1-[1-(Oxan-4-yl)cyclobutyl]methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe to study biological pathways and interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(Oxan-4-yl)cyclobutyl]methanamine involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Analogues and Key Differences

The table below summarizes structural analogs of 1-[1-(Oxan-4-yl)cyclobutyl]methanamine and their distinguishing features:

Compound Name	Substituent on Cyclobutyl	Molecular Weight (g/mol)	Key Properties/Applications	Source
1-[1-(Oxan-4-yl)cyclobutyl]methanamine	Oxan-4-yl (THP)	183.26	High-yield amide coupling (78%), GSK-3β inhibitor synthesis
1-[1-(4-Chlorophenyl)cyclobutyl]methanamine	4-Chlorophenyl	209.71	Marketed compound; higher lipophilicity, used in industrial synthesis
(1-(4-Iodophenyl)cyclobutyl)methanamine	4-Iodophenyl	287.15	Halogenated analog; potential in cancer drug discovery due to iodine's reactivity
1-{1-[(2-Methoxyphenyl)methyl]cyclobutyl}methanamine	2-Methoxyphenylmethyl	205.30	Aromatic substituent; modulates electronic effects and steric bulk
[1-(Oxan-4-yl)azetidin-2-yl]methanamine	Oxan-4-yl + azetidine	170.26	Azetidine ring reduces strain; altered basicity and solubility

Industrial and Commercial Viability

• 1-[1-(4-Chlorophenyl)cyclobutyl]methanamine dominates industrial applications due to cost-effective synthesis and scalability (2020–2025 CAGR: 6.2%) .
• Oxan-4-yl derivatives are niche but critical in early-stage drug discovery, with prices ranging from $110–$745/g depending on purity .